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Compound of Interest

Compound Name: Shizukanolide H

Cat. No.: B585965

Researchers and drug development professionals handling Shizukanolide H must adhere to
strict disposal procedures to ensure laboratory safety and environmental protection. While a
specific Safety Data Sheet (SDS) for Shizukanolide H is not readily available, guidance can be
drawn from information on related sesquiterpene lactones and general principles of hazardous
chemical waste management. The primary concern with similar compounds is the potential for
skin sensitization. Therefore, treating Shizukanolide H as a hazardous waste is a mandatory
precaution.

Immediate Safety and Handling

Before beginning any disposal process, ensure that appropriate personal protective equipment
(PPE) is worn, including safety goggles, chemical-resistant gloves, and a lab coat. All handling
of Shizukanolide H, including preparation for disposal, should be conducted in a well-
ventilated area, preferably within a chemical fume hood.

Step-by-Step Disposal Protocol

The disposal of Shizukanolide H should be managed through your institution's Environmental
Health and Safety (EHS) office or equivalent hazardous waste program.[1] Do not dispose of
Shizukanolide H down the drain or in regular trash.[1][2][3]

o \Waste Identification and Classification:
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o Treat all Shizukanolide H waste, including pure compound, contaminated solutions, and
grossly contaminated labware (e.g., pipette tips, vials), as hazardous chemical waste.[4]

o Container Selection and Management:

o Use a dedicated, leak-proof container made of a material compatible with Shizukanolide
H and any solvents used.[5] Plastic containers are often preferred over glass to minimize
the risk of breakage.[1]

o The container must be in good condition with a secure, screw-top cap.[4][5]

o Keep the waste container closed at all times, except when adding waste.[4][6]

e Labeling:

o

Affix a hazardous waste tag to the container as soon as the first drop of waste is added.[1]

o The label must include the words "Hazardous Waste."[1][4]

o Clearly write the full chemical name, "Shizukanolide H," and list all other components of
the waste mixture, including solvents and their approximate concentrations.[1][4] Do not
use abbreviations or chemical formulas.[1][4]

o Include the date of waste generation, the principal investigator's name, and the laboratory
location.[1]

e Waste Segregation and Storage:

o Store the Shizukanolide H waste container in a designated satellite accumulation area
within the laboratory.[5][6]

o Segregate the waste from incompatible materials.[1] For instance, keep it separate from
acids, bases, and oxidizers.[5]

o Utilize secondary containment, such as a plastic tub, to capture any potential leaks.

e Disposal of Empty Containers:
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o A container that held Shizukanolide H is considered empty only when all contents have
been removed.

o The first rinse of the "empty" container with a suitable solvent must be collected and
disposed of as hazardous waste.

o For containers that held acutely toxic chemicals, triple rinsing is often required, with all
rinsate collected as hazardous waste.[3][4] Given the lack of specific toxicity data for
Shizukanolide H, it is prudent to follow this triple-rinse procedure.

o After thorough rinsing and air-drying, deface or remove the original label before disposing
of the container in the regular trash or designated glass disposal.[3]

e Request for Waste Pickup:

o Once the waste container is full, or if it has been in storage for an extended period
(typically not exceeding one year for partially filled containers), contact your institution's
EHS office to schedule a waste pickup.[5]

Chemical and Physical Properties

While specific data for Shizukanolide H is limited, the following table summarizes available
information for the parent compound, Shizukanolide.

Property Value
Molecular Formula C15H1802
Molecular Weight 230.30 g/mol
CAS Number 70578-36-8

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Shizukanolide H.
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Caption: Workflow for the proper disposal of Shizukanolide H waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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